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Compound of Interest

Compound Name: Methyl 2,3-dichlorophenylacetate

Cat. No.: B075993

An In-depth Technical Guide to Methyl 2,3-dichlorophenylacetate

This technical guide provides essential information regarding the physicochemical properties of
Methyl 2,3-dichlorophenylacetate, tailored for researchers, scientists, and professionals in
drug development.

Core Physicochemical Data

Methyl 2,3-dichlorophenylacetate is a chemical compound with the CAS number 10328-87-7.
[1] Its fundamental properties are summarized below, providing a quantitative overview for
laboratory and research applications.
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Property Value Source
Molecular Formula C9H8CI202 [1112]
Molar Mass 219.06 g/mol [1]
Boiling Point 274.5+25.0 °C (Predicted) [3]
Density 1.318+0.06 g/cm3 (Predicted) [3]
Refractive Index 1.542-1.544 [1][3]
Storage Temperature Sealed in dry, Room [3]
Temperature
Physical Form Liquid [3]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Methyl 2,3-
dichlorophenylacetate are typically documented in specialized chemical literature, patents,
and internal laboratory standard operating procedures (SOPs). These sources provide the
necessary detail for replication by skilled chemists. The general workflow for the
characterization of a chemical compound like Methyl 2,3-dichlorophenylacetate is outlined in
the diagram below. This process ensures the identity, purity, and structure of the compound are
unequivocally confirmed.

General Workflow for Chemical Compound
Characterization
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Caption: Conceptual workflow for the synthesis and characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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